Cas no 69686-63-1 (Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate)

• Product Name: Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate
• CAS No: 69686-63-1
• MF: C₁₅H₃₀O₃
• MW: 258.396905422211
• CID: 391502
• PubChem ID: 71374378
• Update Time: 2025-04-19

Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate
• acetic acid,2-(2,3-dimethylbutan-2-yl)-4-methylcyclohexan-1-ol
• DTXSID00797165
• 69686-63-1
• Acetic acid--2-(2,3-dimethylbutan-2-yl)-4-methylcyclohexan-1-ol (1/1)

• Inchi： 1S/C13H26O.C2H4O2/c1-9(2)13(4,5)11-8-10(3)6-7-12(11)14;1-2(3)4/h9-12,14H,6-8H2,1-5H3;1H3,(H,3,4)
• InChI Key： NKZLSWIOXDLJLI-UHFFFAOYSA-N
• SMILES： OC1CCC(C)CC1C(C)(C)C(C)C.OC(C)=O

Computed Properties

• Exact Mass: 258.2196
• Monoisotopic Mass: 258.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53